Cas no 2171292-28-5 ((3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid)

• Product Name: (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid
• CAS No: 2171292-28-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5760516
• PubChem ID: 165813689
• Update Time: 2025-05-25

(3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1576778
• (3R)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}pentanoic acid
• 2171292-28-5
• (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-9-17(25(31)28-18(4-2)14-24(29)30)15-27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/t17?,18-/m1/s1
• InChI Key： FBHMHKBFKMHKON-QRWMCTBCSA-N
• SMILES： O(C(NCC(C(N[C@@H](CC(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid

Comprehensive Overview of (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid (CAS No. 2171292-28-5)

The compound (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid, identified by its CAS No. 2171292-28-5, is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-protected amino acids due to their stability and compatibility with automated peptide synthesizers, aligning with the growing demand for precision in drug development.

In recent years, the interest in peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This compound, with its Fmoc group, plays a pivotal role in the synthesis of complex peptides, addressing challenges such as side-chain protection and racemization. Its application extends to the development of targeted drug delivery systems and bioconjugation, topics frequently queried in scientific databases and AI-driven research platforms.

The CAS No. 2171292-28-5 is particularly notable for its stereochemical purity, as the (3R) configuration ensures optimal activity in chiral environments. This attribute is crucial for researchers investigating enantioselective synthesis, a hot topic in organic chemistry forums and academic publications. Additionally, the compound’s pentanoic acid moiety enhances its solubility in organic solvents, a property often highlighted in peptide coupling optimization studies.

From an industrial perspective, the demand for high-purity peptide intermediates like this compound has grown alongside advancements in biopharmaceutical manufacturing. Companies focusing on personalized medicine and therapeutic peptides frequently seek such building blocks to streamline production. The compound’s compatibility with green chemistry principles—such as reduced waste generation—further aligns with sustainability trends, a key concern for modern laboratories.

In summary, (3R)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}pentanoic acid (CAS No. 2171292-28-5) represents a vital tool for peptide chemists and pharmaceutical developers. Its role in enabling efficient peptide assembly, coupled with its relevance to cutting-edge research areas like drug delivery and bioconjugation, ensures its continued prominence in scientific literature and industrial applications.